Cas no 1152535-95-9 (1-(2,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1152535-95-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5981739
• PubChem ID: 28974072
• Update Time: 2025-05-20

1-(2,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid
• 1152535-95-9
• EN300-1105326

• Inchi： 1S/C12H12N2O2/c1-8-3-4-11(9(2)7-8)14-6-5-10(13-14)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： AGYDHYIQYAOKMV-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2C=CC(C)=CC=2C)N=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(2,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152535-95-9)

1-(2,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152535-95-9) is a specialized organic compound belonging to the pyrazole carboxylic acid family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of both a pyrazole ring and a carboxylic acid group makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for heterocyclic compounds like 1-(2,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid has surged, driven by advancements in medicinal chemistry and material science. A common query among scientists is how this compound compares to other pyrazole derivatives in terms of reactivity and bioavailability. Studies suggest that the 2,4-dimethylphenyl substituent enhances its stability, making it suitable for high-throughput screening in drug development. Additionally, its carboxylic acid moiety allows for further functionalization, a feature highly valued in combinatorial chemistry.

Another hot topic is the compound's potential role in green chemistry. With increasing emphasis on environmentally friendly synthesis methods, researchers are exploring catalytic processes to produce 1-(2,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid with minimal waste. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing. The compound's solubility profile also makes it a candidate for aqueous-phase reactions, a growing area of interest in industrial chemistry.

From a commercial perspective, CAS No. 1152535-95-9 is often searched in conjunction with supplier databases and technical datasheets. Companies specializing in fine chemicals frequently list this compound as a research-grade material, emphasizing its purity (>98%) and compatibility with NMR spectroscopy for quality verification. Its applications in bioconjugation and proteomics further expand its market relevance, particularly in the life sciences sector.

In summary, 1-(2,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid represents a critical intersection of chemical innovation and practical applications. Its multifaceted utility in pharmaceutical intermediates, agrochemical formulations, and sustainable synthesis positions it as a compound of enduring scientific and industrial value. Future research may uncover additional functionalities, particularly in targeted drug delivery or smart materials, reinforcing its importance in modern chemistry.